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N-Octyl-D17-amine is the deuterated isotopologue of the primary amine, n-octylamine. In this
compound, 17 of the hydrogen atoms have been replaced with deuterium, a stable, non-
radioactive isotope of hydrogen. This isotopic substitution is the defining feature of N-Octyl-
D17-amine and is central to its primary applications, without significantly altering its
fundamental chemical reactivity compared to its non-labeled counterpart. The increased mass
imparted by the deuterium atoms makes it an ideal internal standard for quantitative analysis,
particularly in mass spectrometry-based techniques. This guide provides an in-depth
exploration of its physicochemical properties, synthesis, and core applications, with a focus on
its role in modern analytical workflows.

Part 1: Core Physicochemical and Spectroscopic
Properties

The substitution of hydrogen with deuterium results in a predictable increase in molecular
weight and subtle changes in physical properties such as boiling point and density. However,
the most significant impact is observed in its spectroscopic signature, which is foundational to
its utility in analytical chemistry.
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Physicochemical Data

The properties of N-Octyl-D17-amine are directly comparable to those of n-octylamine, with

adjustments for the mass increase from deuterium substitution.

Rationale for

Property N-Octylamine N-Octyl-D17-amine .
Difference
Octan-1-amine, 1- Perdeuterated ) ]
Synonyms ] ] Isotopic variant
Aminooctane octylamine
Unique identifier for
CAS Number 111-86-4 1246819-25-6 )
the isotopologue
Substitution of 17
Molecular Formula CsHioN CsH2D17N hydrogens with
deuterium
) Increased mass from
Molecular Weight 129.24 g/mol 146.35 g/mol )
17 deuterium atoms
Increased mass leads
N ) Slightly higher than to stronger
Boiling Point 178-179 °C )
179 °C intermolecular van der
Waals forces.
_ _ Higher molecular
) Slightly higher than o
Density ~0.782 g/mL mass for a similar
0.782 g/mL
molecular volume.
Sparingly soluble in o
) o Polarity is not
N water; soluble in Similar to n- o
Solubility ] significantly altered by
ethanol, ether, octylamine

acetone.

deuteration.

Spectroscopic Profile: The Analytical Fingerprint

The key utility of N-Octyl-D17-amine lies in its distinct spectroscopic properties compared to its

non-deuterated form.
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e Mass Spectrometry (MS): In a mass spectrum, the molecular ion peak (M+) for N-Octyl-D17-
amine will appear at a mass-to-charge ratio (m/z) that is 17 units higher than that of n-
octylamine. This clear mass shift allows a mass spectrometer to easily distinguish between
the labeled internal standard and the unlabeled analyte, even if they co-elute during
chromatographic separation. This is the fundamental principle behind its use in Stable
Isotope Dilution Analysis (SIDA).

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: In a proton NMR spectrum, the signals corresponding to the 17 deuterated
positions would be absent. This provides an unambiguous confirmation of the positions
and extent of deuterium incorporation.

o 2H NMR: A deuterium NMR spectrum would show signals at the chemical shifts
corresponding to the deuterated positions, confirming the presence of the label.

o 183C NMR: Carbon atoms bonded to deuterium will exhibit triplet splitting patterns (due to
the spin-1 nature of deuterium) and may experience a slight upfield shift (isotope effect).

« Infrared (IR) Spectroscopy: The C-H stretching vibrations typically observed in the 2800-
3000 cm~1 region will be shifted to a lower frequency (approximately 2100-2200 cm~1) for
the C-D bonds. This is due to the increased mass of deuterium compared to protium, which
lowers the vibrational frequency of the bond.

Part 2: Synthesis and Isotopic Labeling Strategy

The synthesis of N-Octyl-D17-amine typically involves introducing deuterium at a late stage to
a precursor molecule. A common and efficient method is the reductive amination of a
deuterated aldehyde or ketone with a deuterated nitrogen source, using a deuterated reducing

agent.

lllustrative Synthetic Workflow

A plausible synthetic route involves the reduction of a deuterated octanoyl chloride to the
corresponding deuterated octanal, followed by reductive amination.
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Step 1: Reduction

(Octanoyl-DlS-chloride)

LiAID4 (Lithium aluminum deuteride)

Octanal-D16

Step 2: Reductive Amination

Octanal-D16

ND4Cl (Ammonium-D4 chloride)
NaBDsCN (Sodium cyanoborodeuteride)

(N—Octyl—Dl?—amine)

Click to download full resolution via product page

Caption: Synthetic pathway for N-Octyl-D17-amine via reduction and reductive amination.

Part 3: Core Application: Stable Isotope Dilution
Analysis (SIDA)

The primary and most critical application of N-Octyl-D17-amine is as an internal standard in
quantitative mass spectrometry, employing the Stable Isotope Dilution Analysis (SIDA)
methodology. This technique is considered the gold standard for quantification due to its high
precision and accuracy.

Principle of SIDA
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SIDA corrects for sample loss during preparation and for variations in instrument response
(matrix effects). The core principle relies on the assumption that the deuterated standard (N-
Octyl-D17-amine) behaves identically to the non-deuterated analyte (n-octylamine) during
sample extraction, derivatization, and chromatographic separation. Because they are
chemically identical, any loss or enhancement experienced by the analyte is also experienced
equally by the standard.

The quantification is based on the ratio of the mass spectrometer signal of the analyte to the
signal of the known amount of added internal standard.

Experimental Protocol: Quantification of n-Octylamine in
a Sample Matrix using LC-MS

o Standard Preparation: Prepare a stock solution of N-Octyl-D17-amine of a known
concentration (e.g., 1 mg/mL) in a suitable solvent like methanol.

o Sample Spiking: Add a precise and known volume of the N-Octyl-D17-amine internal
standard stock solution to the unknown sample before any sample preparation or extraction
steps.

o Sample Preparation/Extraction: Perform the necessary extraction procedure (e.g., liquid-
liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the
sample matrix. Causality Note: Adding the standard at the very beginning ensures it
undergoes all the same potential losses as the native analyte, which is the key to accurate
correction.

o Chromatographic Separation: Inject the extracted sample onto a liquid chromatography (LC)
system. A suitable column (e.g., C18) is used to separate octylamine from other matrix
components. The analyte and the deuterated standard will co-elute, or elute very closely
together.

e Mass Spectrometric Detection: The eluent from the LC is directed into a mass spectrometer
(e.g., a triple quadrupole instrument) operating in Selected lon Monitoring (SIM) or Multiple
Reaction Monitoring (MRM) mode.

o The instrument is set to monitor the m/z for n-octylamine (e.g., [M+H]* at m/z 130.2).
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o Simultaneously, it monitors the m/z for N-Octyl-D17-amine (e.g., [M+H]* at m/z 147.3).

o Quantification: A calibration curve is generated using known concentrations of the analyte
with a constant amount of the internal standard. The concentration of the analyte in the
unknown sample is determined by calculating the peak area ratio of the analyte to the
internal standard and interpolating this value on the calibration curve.

SIDA Workflow Diagram

Stable Isotope Dilution Analysis (SIDA) Workflow

Measure Peak Area Ratio
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Part 4: Safety, Handling, and Storage

The toxicological and safety profile of N-Octyl-D17-amine is considered to be identical to that
of n-octylamine. Deuteration does not alter the biochemical reactivity in a way that would
introduce new hazards. Therefore, all safety precautions for n-octylamine should be followed.

» Hazards: Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed or
inhal

¢ To cite this document: BenchChem. [Introduction: Understanding the Role of Isotopic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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